1,1'-Bis{1-[(R)-ferrocenyl-2-(S)-ethyl-1-(diethylamino)phenyl]-(R)-phosphino}ferrocene, 97% Trifer

• IUPAC Name: cyclopenta-1,3-diene;(1R)-1-[2-[cyclopenta-2,4-dien-1-yl(phenyl)phosphanyl]cyclopenta-2,4-dien-1-yl]-N,N-dimethylethanamine;iron(2+)
• InChI: InChI=1S/2C20H22NP.2C5H5.3Fe/c2*1-16(21(2)3)19-14-9-15-20(19)22(18-12-7-8-13-18)17-10-5-4-6-11-17;2*1-2-4-5-3-1;;;/h2*4-16H,1-3H3;2*1-5H;;;/q2*-2;2*-1;3*+2/t2*16-,22?;;;;;/m11...../s1
• InChI Key: HZMMBYQKINSWIT-KATBJRPZSA-N
• Canonical SMILES: CC([C-]1C=CC=C1P([C-]2C=CC=C2)C3=CC=CC=C3)N(C)C.CC([C-]1C=CC=C1P([C-]2C=CC=C2)C3=CC=CC=C3)N(C)C.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Fe+2].[Fe+2].[Fe+2]
• Isomeric SMILES: C[C@H]([C-]1C=CC=C1P([C-]2C=CC=C2)C3=CC=CC=C3)N(C)C.C[C@H]([C-]1C=CC=C1P([C-]2C=CC=C2)C3=CC=CC=C3)N(C)C.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Fe+2].[Fe+2].[Fe+2]
• Molecular Formula: C50H54Fe3N2P2
• DSSTOX Substance ID: DTXSID90746445
• Molecular Weight: 912.5 g/mol
• CAS RN: 899811-43-9

Description

1,1'-Bis{1-[(R)-ferrocenyl-2-(S)-ethyl-1-(diethylamino)phenyl]-(R)-phosphino}ferrocene, 97% Trifer is a useful research compound. Its molecular formula is C50H54Fe3N2P2 and its molecular weight is 912.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1,1'-Bis{1-[(R)-ferrocenyl-2-(S)-ethyl-1-(diethylamino)phenyl]-(R)-phosphino}ferrocene, 97% Trifer is 912.181030 g/mol and the complexity rating of the compound is 342. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chiral Ligands in Catalysis

1,1'-Bis{1-[(R)-ferrocenyl-2-(S)-ethyl-1-(diethylamino)phenyl]-(R)-phosphino}ferrocene and its derivatives are primarily used as chiral ligands in transition metal complex-catalyzed asymmetric reactions. These compounds exhibit planar chirality due to their 1,2-unsymmetrically disubstituted ferrocene structure. The unique chiral properties of these ligands make them invaluable in various asymmetric synthesis processes, such as hydrosilylation of ketones, where they help in producing chiral alcohols with high enantiomeric excess (Nishibayashi et al., 1996).

Role in Asymmetric Synthesis

These ligands are also crucial in asymmetric synthesis catalyzed by chiral ferrocenylphosphine-transition metal complexes. Their planar chirality and functional groups on the side chain of the ferrocene nucleus contribute significantly to the stereoselectivity of the reactions. They are particularly involved in the preparation of chiral ferrocenylphosphines, which play a pivotal role in various asymmetric reactions (Hayashi et al., 1980).

Synthesis and Coordination

The compound's derivatives are used in the synthesis and coordination of other complex molecules. For instance, a ferrocenyl-substituted bicyclic phosphite has been synthesized from {[Tris(hydroxymethyl)methylamino]carbonyl}ferrocene, which reacts with phosphorus(III) chloride to form a complex structure. These compounds are characterized by spectroscopic methods and have applications in organometallic chemistry (Bárta et al., 2015).

Molecular Rearrangements and Structural Analysis

The ferrocenyl moiety in these compounds enables molecular rearrangements, such as the observed 1,2-ferrocenyl migration, expanding the scope of group rearrangements in chemical reactions. These rearrangements are pivotal for the synthesis of complex molecules and provide insights into the structural dynamics of organic compounds (Korb et al., 2021).